4-((2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[[2-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C29H30N4O4S/c1-19-14-20(2)16-23(15-19)31-26(34)18-38-29-32-25-7-5-4-6-24(25)28(36)33(29)17-21-8-10-22(11-9-21)27(35)30-12-13-37-3/h4-11,14-16H,12-13,17-18H2,1-3H3,(H,30,35)(H,31,34)
• InChI Key: HSOPNMVJPDVSOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=C(C=C4)C(=O)NCCOC)C
• Molecular Formula: C29H30N4O4S
• Molecular Weight: 530.6 g/mol

Description

4-((2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C29H30N4O4S and its molecular weight is 530.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

Synthetic Pathways : The synthesis of complex quinazolinone derivatives, as well as related heterocyclic compounds, represents a significant area of interest in medicinal chemistry and materials science. These compounds are typically synthesized through multistep reactions involving key intermediates such as amino acids, nitriles, and isothiocyanates. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, demonstrating significant anti-inflammatory and analgesic activities due to their COX-2 inhibitory properties (Abu‐Hashem et al., 2020). These synthetic pathways highlight the complexity and versatility of chemical synthesis in producing compounds with potential therapeutic benefits.

Antimicrobial Activities : Quinazolinone derivatives and related compounds have been extensively studied for their antimicrobial properties. For example, novel quinazolinone derivatives have shown promise as antimicrobial agents, indicating their potential in addressing bacterial and fungal infections (Habib et al., 2013). Such findings underscore the role of these compounds in developing new antimicrobial therapies, addressing the growing concern over antibiotic resistance.

Anticonvulsant and Antimicrobial Potential : Further research into thioxoquinazolinone derivatives has unveiled their anticonvulsant and broad-spectrum antimicrobial activities, suggesting their applicability in neurological and infectious diseases (Rajasekaran et al., 2013). These studies reveal the therapeutic potential of such compounds beyond their initial chemical interest.